Cas no 2555022-68-7 (methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate)

• Product Name: methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate
• CAS No: 2555022-68-7
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 5109279
• PubChem ID: 155318029
• Update Time: 2026-03-03

methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-methoxy-3,3-dimethyl-1-butyn-1-yl)-, methyl ester
• methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate
• Methyl 4-(4-Methoxy-3,3-dimethyl-1-butyn-1-yl)benzoate
• F89704
• methyl 4-(4-methoxy-3,3-dimethylbut-1-yn-1-yl)benzoate
• SCHEMBL22687871
• SY323524
• PS-19327
• 2555022-68-7
• DB-431179

• Inchi： 1S/C15H18O3/c1-15(2,11-17-3)10-9-12-5-7-13(8-6-12)14(16)18-4/h5-8H,11H2,1-4H3
• InChI Key： FBOCVSINUYYOHW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C#CC(C)(C)COC)C=C1

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate

Research Briefing on Methyl 4-(4-Methoxy-3,3-Dimethyl-But-1-Ynyl)Benzoate (CAS: 2555022-68-7)

Methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate (CAS: 2555022-68-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on the compound's synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the presence of a methoxy group and a dimethyl-substituted alkyne moiety, make it a versatile building block for the construction of complex molecular architectures. Recent synthetic methodologies have optimized the production of methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate, achieving higher yields and improved purity. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

In terms of biological activity, preliminary studies suggest that methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate exhibits promising interactions with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. Researchers have employed computational docking studies and in vitro assays to elucidate these interactions, providing a foundation for further mechanistic investigations. The compound's ability to modulate key signaling pathways underscores its potential as a lead compound for the development of new anti-inflammatory or anticancer agents.

One of the most notable applications of methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate is its role in the synthesis of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a groundbreaking class of therapeutic molecules that selectively degrade target proteins via the ubiquitin-proteasome system. The compound's alkyne functionality allows for efficient conjugation to linker molecules, enabling the design of PROTACs with enhanced specificity and efficacy. Recent publications have demonstrated the successful incorporation of this compound into PROTACs targeting disease-relevant proteins, such as those implicated in neurodegenerative disorders and cancer.

Despite these promising developments, challenges remain in the optimization of methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are also exploring the potential of derivatizing the compound to improve its pharmacokinetic properties while retaining its biological activity.

In conclusion, methyl 4-(4-methoxy-3,3-dimethyl-but-1-ynyl)benzoate (CAS: 2555022-68-7) represents a valuable tool in modern drug discovery. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a key player in the development of next-generation therapeutics. Continued research efforts are expected to uncover new applications and further refine its utility in addressing unmet medical needs.